Cas no 2169271-28-5 (Vonoprazan fumarate impurity 4)

• Product Name: Vonoprazan fumarate impurity 4
• CAS No: 2169271-28-5
• MF: C₁₆H₁₃FN₂O₃S
• MW: 332.349426031113
• CID: 4558376
• Update Time: 2023-08-10

Vonoprazan fumarate impurity 4 Chemical and Physical Properties

Names and Identifiers

• (5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)methanol
• VONOPRAZAN FUMARATE IMPURITY 4
• Vonoprazan fumarate impurity 4

• Inchi： 1S/C16H13FN2O3S/c17-15-6-2-1-5-14(15)16-8-12(11-20)10-19(16)23(21,22)13-4-3-7-18-9-13/h1-10,20H,11H2
• InChI Key： NKTNCHRTXGGZSQ-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(N1C=C(CO)C=C1C1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 332.063092g/mol
• Monoisotopic Mass: 332.063092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.6
• Molecular Weight: 332.4g/mol